![molecular formula C20H13BrN2O B5085299 3-bromo-N'-9H-fluoren-9-ylidenebenzohydrazide](/img/structure/B5085299.png)
3-bromo-N'-9H-fluoren-9-ylidenebenzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-bromo-N'-9H-fluoren-9-ylidenebenzohydrazide, also known as BFH, is a chemical compound that has gained significant attention in the field of scientific research. This compound belongs to the class of hydrazones and has been extensively studied due to its potential applications in various fields, including medicinal chemistry, material science, and catalysis.
Mechanism of Action
The mechanism of action of 3-bromo-N'-9H-fluoren-9-ylidenebenzohydrazide is not fully understood, but researchers have proposed that it may act by inducing apoptosis, or programmed cell death, in cancer cells. Additionally, this compound may inhibit the activity of certain enzymes that are involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis in cancer cells. Additionally, this compound has been shown to possess anti-inflammatory and antioxidant properties, which may help to reduce oxidative stress and inflammation in the body.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-bromo-N'-9H-fluoren-9-ylidenebenzohydrazide in lab experiments is its relatively simple synthesis method, which makes it readily available for researchers. Additionally, this compound exhibits potent antitumor activity against various cancer cell lines, making it a promising candidate for further research. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several future directions for the research of 3-bromo-N'-9H-fluoren-9-ylidenebenzohydrazide. One potential area of research is the development of novel derivatives of this compound that exhibit improved antitumor activity and reduced toxicity. Additionally, researchers may investigate the potential applications of this compound in other fields, such as material science and catalysis. Finally, further studies are needed to fully elucidate the mechanism of action of this compound and its potential applications in the treatment of various diseases.
Synthesis Methods
The synthesis of 3-bromo-N'-9H-fluoren-9-ylidenebenzohydrazide can be achieved through the condensation reaction between 3-bromo-9H-fluorenone and benzohydrazide. This reaction is typically carried out in the presence of a suitable solvent and a catalyst, such as acetic acid or sulfuric acid. The resulting product is a yellow crystalline solid that can be purified through recrystallization.
Scientific Research Applications
3-bromo-N'-9H-fluoren-9-ylidenebenzohydrazide has been extensively studied for its potential applications in medicinal chemistry. Researchers have found that this compound exhibits potent antitumor activity against various cancer cell lines, including breast, colon, and lung cancer cells. Additionally, this compound has been shown to possess anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various diseases, including arthritis and neurodegenerative disorders.
Properties
IUPAC Name |
3-bromo-N-(fluoren-9-ylideneamino)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13BrN2O/c21-14-7-5-6-13(12-14)20(24)23-22-19-17-10-3-1-8-15(17)16-9-2-4-11-18(16)19/h1-12H,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXDPBJGHJPDOSH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=CC=CC=C3C2=NNC(=O)C4=CC(=CC=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.